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Compound of Interest

Compound Name: 4-Ethoxycarbonylbenzoate

Cat. No.: B15373282

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, analytical methods, and biological activities of Ethyl 4-ethoxybenzoate.
The information is intended to support research, development, and quality control activities
involving this compound.

Chemical and Physical Properties

Ethyl 4-ethoxybenzoate, also known as p-ethoxybenzoic acid ethyl ester, is a benzoate ester
characterized by an ethoxy group at the para position of the benzene ring and an ethyl ester
functional group. Its chemical structure is as follows:

Chemical Structure:

The key physical and chemical properties of Ethyl 4-ethoxybenzoate are summarized in the
tables below.

Table 1: General Chemical Properties
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Property Value Reference
IUPAC Name ethyl 4-ethoxybenzoate [1]
CAS Number 23676-09-7 [1]
Molecular Formula C11H1403 [1]
Molecular Weight 194.23 g/mol [1]
SMILES EEOCFCC:C(C:CI)C(:O)O ]

InChl=1S/C11H1403/c1-3-13-
InChl 10-7-5-9(6-8-10)11(12)14-4- [1]
2/h5-8H,3-4H2,1-2H3

HRAQMGWTPNOILP-
InChlKey [1]
UHFFFAOYSA-N

Table 2: Physical Properties

Property Value Reference
Appearance Colorless to pale yellow liquid
Melting Point 9°C [2]
Boiling Point 275.00 °C @ 760.00 mm Hg [3]
Density 1.071 g/cm3 [2]
_ 114.00 °C (237.00 °F) TCC
Flash Point [3]
(est)
0.005000 mmHg @ 25.00 °C
Vapor Pressure [3]
(est)
logP (o/w) 3.600 [3]

- Soluble in water, 39.44 mg/L
Solubility @ 25 °C (est) [3]
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Table 3: Spectral Data

Spectroscopy Key Data Points Reference
1H NMR Spectral data available.
13C NMR Spectral data available.

Mass Spectrometry

Kovats Retention Index:

Standard non-polar: 1521;
Semi-standard non-polar: [1]
1537, 1522, 1535; Standard

polar: 2593.

Infrared (IR)

Spectral data available.

Experimental Protocols

2.1. Synthesis of Ethyl 4-ethoxybenzoate

A common method for the synthesis of Ethyl 4-ethoxybenzoate is the Williamson ether

synthesis followed by Fischer esterification. A detailed protocol is outlined below.

o Step 1: Williamson Ether Synthesis of 4-Ethoxybenzoic Acid

[¢]

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-

hydroxybenzoic acid in a suitable solvent such as ethanol.

o Add a slight molar excess of a base, such as sodium ethoxide, to deprotonate the phenolic

hydroxyl group.

o To the resulting solution, add a slight molar excess of an ethylating agent, such as ethyl

bromide or diethyl sulfate.

o Heat the reaction mixture to reflux and maintain for several hours until the reaction is

complete, monitoring by thin-layer chromatography (TLC).

o After completion, cool the mixture and remove the solvent under reduced pressure.
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o Acidify the residue with a dilute acid (e.g., 1M HCI) to precipitate the 4-ethoxybenzoic acid.

o Collect the solid product by filtration, wash with cold water, and dry.

» Step 2: Fischer Esterification of 4-Ethoxybenzoic Acid

o In a round-bottom flask, combine the synthesized 4-ethoxybenzoic acid with a large
excess of absolute ethanol.

o Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.
o Heat the mixture to reflux for several hours, monitoring the reaction progress by TLC.

o Upon completion, cool the reaction mixture and neutralize the excess acid with a weak
base, such as a saturated sodium bicarbonate solution.

o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or
dichloromethane).

o Combine the organic extracts, dry over anhydrous sodium sulfate, and filter.
o Remove the solvent by rotary evaporation to yield the crude Ethyl 4-ethoxybenzoate.
o Purify the product by vacuum distillation or column chromatography.
2.2. Analytical Methods
2.2.1. High-Performance Liquid Chromatography (HPLC)
Areverse-phase HPLC method can be employed for the analysis of Ethyl 4-ethoxybenzoate.[4]
e Column: Newcrom R1 reverse-phase column.[4]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid as a
modifier. For Mass-Spectrometry (MS) compatible applications, formic acid should be used
instead of phosphoric acid.[4]

o Detection: UV detection at a suitable wavelength (to be determined based on the UV
spectrum of the compound).
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o Note: This method is scalable and can be adapted for preparative separation to isolate
impurities.[4]

2.2.2. Gas Chromatography (GC)
Gas chromatography can be used for the purity assessment of Ethyl 4-ethoxybenzoate.
o Purity Analysis: A purity of >97.0% (GC) is reported for commercially available standards.
» Kovats Retention Index:
o Standard non-polar column: 1521[1]
o Semi-standard non-polar column: 1537, 1522, 1535[1]
o Standard polar column: 2593[1]

Biological Activity and Signaling Pathways
Ethyl 4-ethoxybenzoate has been reported to exhibit antimicrobial and potential genotoxic
properties.

3.1. Antibacterial Mechanism of Action

The antibacterial activity of Ethyl 4-ethoxybenzoate is believed to be mediated through the
induction of oxidative stress within bacterial cells.[5] This leads to a cascade of events
culminating in cell death.

Bacterial Cell

ssssss i

Reactive Oxygen
Species (ROS) Generation

Cellular Damage

Increased Oxidative Stress Bacterial Cell Death

3
c
5
o
&

Ethyl 4-ethoxybenzoate SEILEEE=S

(Proteins, Lipids, DNA)

Click to download full resolution via product page

Caption: Proposed antibacterial mechanism of Ethyl 4-ethoxybenzoate.
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3.2. Genotoxicity and Proposed Mechanism of Action

Ethyl 4-ethoxybenzoate is suggested to have genotoxic potential, possibly through interference
with DNA synthesis.[2] While the exact mechanism is not fully elucidated, a plausible pathway
involves the inhibition of key enzymes in DNA replication, such as topoisomerases. This can
lead to DNA strand breaks and the activation of DNA damage response pathways.
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Caption: Proposed genotoxic mechanism of Ethyl 4-ethoxybenzoate.

3.3. Synthesis Workflow
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The two-step synthesis of Ethyl 4-ethoxybenzoate can be visualized as a clear workflow.

Step 2: Fischer Esterification

Step 1: Williamson Ether Synthesis
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Caption: Synthesis workflow for Ethyl 4-ethoxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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